1-([1,1'-Biphenyl]-4-yloxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(3-chlorophenyl)piperazin-1-yl]-3-(4-phenylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C25H27ClN2O2.ClH/c26-22-7-4-8-23(17-22)28-15-13-27(14-16-28)18-24(29)19-30-25-11-9-21(10-12-25)20-5-2-1-3-6-20;/h1-12,17,24,29H,13-16,18-19H2;1H
• InChI Key: NOXWYOXHXORGOS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=C(C=C2)C3=CC=CC=C3)O)C4=CC(=CC=C4)Cl.Cl
• Molecular Formula: C25H28Cl2N2O2
• Molecular Weight: 459.4 g/mol

Description

1-([1,1'-Biphenyl]-4-yloxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C25H28Cl2N2O2 and its molecular weight is 459.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Researchers have explored the design, synthesis, and pharmacological evaluation of novel derivatives involving structures similar to "1-([1,1'-Biphenyl]-4-yloxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride." For instance, Kumar et al. (2017) synthesized a series of novel compounds and evaluated their antidepressant and antianxiety activities, highlighting the potential for such molecules to contribute to the development of new therapeutic agents (Kumar et al., 2017).

Antifungal and Antitumor Applications

Another area of research involves the antifungal and antitumor potential of compounds with similar structures. Volkova et al. (2020) studied a novel potential antifungal compound, investigating its solubility, thermodynamics, and partitioning processes in biologically relevant solvents, indicating the significance of physicochemical properties in the drug's biological activities (Volkova et al., 2020). Additionally, Hakobyan et al. (2020) explored the synthesis and antitumor activity of piperazine-based tertiary amino alcohols, further contributing to our understanding of these compounds' potential in cancer treatment (Hakobyan et al., 2020).